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Introduction: Cobalt Blue (Cobalt Aluminate)

Cobalt blue is a high-performance inorganic pigment prized for its vibrant and stable blue hue.
[1] Chemically, it is primarily cobalt aluminate (CoAl204), which forms a crystalline spinel
structure through high-temperature calcination.[1][2] This structure imparts exceptional thermal
stability, chemical resistance, and weather resistance, making it a valuable colorant in
demanding applications such as ceramics and glass.[1][3][4] The pigment is also known as
Thénard's blue, named after the French chemist Louis Jacques Thénard who discovered the
process for its manufacture in the early 19th century.[5]

The intense color of cobalt blue arises from the Co?* ions within the tetrahedral sites of the
spinel lattice.[6][7] Its properties can be modified by including other oxides such as MgO, ZnO,
Li2O, or TiOz in its composition.[2] These modifications can alter the hue and other
characteristics of the pigment.[2] In addition to its use as a colorant, cobalt blue glass is
utilized for its ability to filter light, notably in protecting UV-sensitive products and in laboratory
settings for flame tests.[8][9][10]

Physicochemical Properties

Cobalt blue pigments exhibit a range of properties that make them suitable for high-
temperature applications. The data presented below is a summary of typical characteristics.
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Property Value Source(s)
C.l. Name Pigment Blue 28 [3114]
CAS Number 1345-16-0 [2][4]

Molecular Formula

Co00-Al203 or CoAl204

[2]14]

Crystal Structure

Spinel (Cubic)

[1](21(3]

Density

3.8 -4.54 g/lcm3

[2]4]

Heat Resistance

Stable up to 1200-1400 °C

[2](3]

Chemical Resistance

Excellent resistance to acids

and alkalis

[11(3][41[5]

Lightfastness

Excellent

[4]

Oil Absorption

15-37 g/100g

[1]2]

Composition (Typical)

30-35% Co0, 65-70% Al203

[2]

Experimental Protocols: Pigment Synthesis
Protocol 1: Solid-State Synthesis of Cobalt Aluminate

(CoAl204)

This protocol describes a common method for synthesizing cobalt blue pigment via high-

temperature calcination.

Objective: To synthesize CoAl204 pigment powder from cobalt and aluminum oxide precursors.

Materials:

Aluminum oxide (Al203)

Agate mortar and pestle

Cobalt (11, 1) oxide (CosOa) or Cobalt (II) oxide (CoO)

Mineralizing agent (optional, e.g., B203)[11]
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e High-temperature furnace (capable of 21200 °C)
e Alumina crucibles

e Hydraulic press (optional)

Procedure:

» Precursor Stoichiometry: Calculate the required masses of CoO and Al20s for a 1:1 molar
ratio to form CoAl204. Note that if using CosOa4, the stoichiometry must be adjusted
accordingly. For modified pigments, other oxides (e.g., MgO, ZnO) can be added at desired
molar concentrations.[11][12]

» Milling: Thoroughly grind the precursor powders (e.g., Cos04 and Al203) together in an agate
mortar to ensure a homogenous mixture.[13]

o Pelletizing (Optional): The mixed powder can be shaped under pressure using a hydraulic
press to form pellets. This can improve the contact between particles during calcination.[13]

o Calcination: Place the powder or pellets in an alumina crucible and transfer to a high-
temperature furnace.

o Heat the furnace to the target temperature, typically between 1200 °C and 1300 °C.[11]
The optimal temperature depends on the specific composition and desired particle size.

o Maintain the temperature for a soaking time of 2-4 hours to allow for the complete
formation of the spinel phase.

o Cooling & Pulverization: Allow the furnace to cool to room temperature. The resulting
calcined product will be a hard, sintered mass.

e Final Milling: Grind the sintered mass into a fine powder using a mortar and pestle or a ball
mill. This final powder is the cobalt blue pigment.
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Caption: Workflow for Solid-State Synthesis of Cobalt Blue Pigment.

Application Protocols: Ceramics and Glass
Protocol 2: Preparation and Application of a Cobalt Blue
Ceramic Glaze
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Objective: To prepare a ceramic glaze colored with synthesized or commercial cobalt blue
pigment and apply it to a ceramic body.

Materials:

e Cobalt blue pigment (1-3% by weight is typical for a strong blue)[14]
» Base glaze formulation (transparent or opaque)

o Ceramic bisque ware (pre-fired clay body)

o Water

e Sieve (100-mesh)

e Mixing container and tools

o Glaze application tools (brush, dipping tongs)

e Kiln

Procedure:

e Glaze Formulation: Weigh the dry components of the base glaze. A glaze is a mixture of
powdered minerals similar to glass, with the addition of alumina.[13]

o Pigment Addition: Weigh the cobalt blue pigment. A typical starting point is 2% of the total
dry glaze weight.[14] The amount can be adjusted to achieve the desired color intensity.

e Mixing:
o Add the dry glaze components and the pigment to a container.
o Gradually add water while mixing until a smooth, cream-like suspension is achieved.

e Sieving: Pass the glaze suspension through a 100-mesh sieve to remove any agglomerates
and ensure a uniform consistency.
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» Application: Apply the liquid glaze to the bisque ware using brushing, dipping, or spraying
techniques. Ensure an even coating. The thickness of the glaze can affect the final color.[14]

» Drying: Allow the applied glaze to dry completely.
e Firing:
o Place the glazed ware in a Kkiln.

o Fire the piece according to the temperature required by the specific glaze and clay body
(e.g., Cone 6, ~1222°C or Cone 10, ~1285°C). The high heat resistance of cobalt blue
allows it to remain stable during this process.[3]

o During firing, the glaze melts and fuses to the clay body, forming a vitrified, colored
surface.[13]
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Caption: Experimental Workflow for Cobalt Blue Ceramic Glazing.

Protocol 3: Formulation of Cobalt Blue Glass

Objective: To produce a batch of cobalt blue colored glass.

Materials:
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Base glass components (e.g., silica sand, soda ash, limestone)

Cobalt (1) oxide (CoO) or Cobalt Carbonate (CoCOs)

High-temperature crucible

Glass melting furnace (capable of >1200 °C)

Procedure:

e Glass Batch Calculation: Formulate a standard glass recipe (e.g., soda-lime glass).
o Colorant Addition: Cobalt is an extremely powerful colorant in glass.[8]

o Add cobalt oxide (CoO) to the dry batch. Only a very small amount is needed. For
example, as little as a few parts per million can create a noticeable blue, while
concentrations of 0.02% (5 ounces per ton) can produce a rich blue.[10][15]

o If using cobalt carbonate, it will decompose to CoO at high temperatures.

e Mixing: Thoroughly mix the base glass components with the cobalt oxide to ensure even
color distribution.

e Melting:

o Place the mixed batch into a crucible and load it into the furnace.

o Heat to the melting temperature of the glass formulation (e.g., 1200-1500 °C). The mixture
will melt into a molten state.

e Fining & Homogenization: Allow the molten glass to remain at temperature to remove
bubbles (“fining") and ensure the cobalt is fully dissolved and distributed, creating a
homogenous blue color.

e Forming & Annealing: The molten glass can then be formed (e.g., blown, cast) and must be
cooled slowly (annealed) to relieve internal stresses.
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Caption: Logical Flow for the Production of Cobalt Blue Glass.

Characterization and Quality Control

Pigment Characterization

Synthesized pigments should be characterized to confirm their composition and structure.

+ X-Ray Diffraction (XRD): Used to confirm the formation of the CoAl2Oa4 spinel phase and

identify any secondary phases.[16][17]

o Colorimetric Analysis (CIE Lab*): Quantifies the color of the pigment powder and its

application in a glaze or glass.[16][18]
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e Scanning Electron Microscopy (SEM): Visualizes the particle size and morphology of the
pigment powders.

Glaze and Glass Stability: Leaching Test Protocol

Objective: To assess the chemical durability of a fired cobalt glaze by testing for metal leaching,
a critical safety parameter for food-contact surfaces.

Rationale: Improperly formulated or fired glazes can leach heavy metals, including cobalt, into
acidic foods or liquids.[19] While stable glazes pose minimal risk, testing is crucial for ensuring
safety.[20][21]

Materials:

» Fired ceramic test tiles with the cobalt blue glaze.

e 4% acetic acid solution (to simulate acidic foods like vinegar).
» Beakers or containers to hold the test tiles and solution.

o Parafilm or other covering to prevent evaporation.

 Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption
Spectroscopy (AAS) for cobalt analysis.

Procedure:
o Sample Preparation: Thoroughly clean and dry the glazed ceramic test tiles.

e Leaching:

[¢]

Place a test tile in a beaker, glazed-side up.

[¢]

Pour the 4% acetic acid solution into the beaker, ensuring the glazed surface is completely
submerged.

[¢]

Cover the beaker with parafilm to prevent evaporation.

[e]

Let the sample sit at room temperature for 24 hours.
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e Analysis:
o After 24 hours, carefully decant the acetic acid solution into a clean sample tube.
o Analyze the concentration of cobalt in the solution using ICP-MS or AAS.

« Interpretation: Compare the measured cobalt concentration against regulatory limits for food-
contact surfaces (e.g., FDA, EU standards). A low or non-detectable level of cobalt indicates
a stable, non-leaching glaze.

Safety Precautions
Working with cobalt compounds requires appropriate safety measures.
« Inhalation: Chronic inhalation of cobalt dust may cause respiratory issues such as asthma.[5]

Use pigments in a well-ventilated area or under a fume hood. Wear a P100 respirator when
handling dry powders.[20]

o Skin Contact: Direct skin contact may cause allergic reactions in sensitive individuals.[5]
Wear nitrile gloves and a lab coat.

 Ingestion: Ingestion can cause adverse health effects.[5] Do not eat, drink, or smoke in the
work area. Always wash hands thoroughly after handling materials.

o Studio Hygiene: Maintain a clean workspace. Wet-clean surfaces to avoid generating
airborne dust.[20] Separate work clothes from personal clothing.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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